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Compound of Interest

Compound Name: Trivinylboroxin

CAS No.: 92988-08-4

Cat. No.: B3195735

Get Quote

Part 1: Executive Safety Assessment
Trivinylboroxin (TVB) and its stabilized form, Trivinylboroxin Pyridine Complex, present a

unique dual-hazard profile: flammability and exothermic polymerization.[1] Unlike standard

organoboranes, the vinyl groups attached to the boron center are highly susceptible to radical

polymerization.[1] Improper disposal—specifically mixing with oxidizing agents or acidic waste

streams—can trigger runaway exothermic reactions in waste drums.[1]
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Parameter Description Risk Implication

Flammability Flammable Solid (Category 2)
High fire risk.[1] D001 RCRA

Waste Code.

Reactivity Polymerizable Vinyl Groups

Do NOT mix with peroxides,

acids, or radical initiators. Risk

of drum rupture.[1]

Stability Moisture Sensitive

Hydrolyzes to vinylboronic

acid, which is also

polymerizable.[1]

Toxicity
Pyridine Component (if

complexed)

If using the pyridine complex,

waste may be D038 (Pyridine)

if TCLP > 5.0 mg/L.

Part 2: Waste Characterization & Segregation
Before disposal, you must categorize the material based on its state.[1] Do not commingle TVB

waste with general organic solvent waste without prior treatment.[1]

The "Red Flag" Incompatibilities
Oxidizers: Never add TVB to waste containers containing peroxides, permanganates, or

chromates.[1] The vinyl groups will oxidize exothermically.[1]

Strong Acids: Acids catalyze the hydrolysis and subsequent polymerization of vinylboronic

acid species.

Halogenated Waste: Segregate from halogenated solvents unless explicitly necessary, as

they can complicate incineration profiles.[1]

RCRA Waste Codes (US EPA)
D001 (Ignitable): Applicable to both the pure solid and reaction mixtures with flammable

solvents.
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D038 (Pyridine): Applicable if disposing of the Trivinylboroxin Pyridine Complex.[1] The

regulatory limit for Pyridine via TCLP is 5.0 mg/L.[2] Most concentrated waste will exceed

this, requiring this code.

Part 3: Operational Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Reagent)
Best for: Old bottles of reagent, spilled solid, or excess weighed material.[1]

Do NOT hydrolyze pure solid prior to disposal. Adding water to the bulk solid can generate heat

and gaseous byproducts unpredictably.

Containerization: Keep the material in its original container if possible. If the container is

compromised, transfer to a high-density polyethylene (HDPE) or glass jar.

Solvent Dampening (Optional but Recommended): To reduce dust explosion hazards,

dampen the solid slightly with a high-flashpoint inert solvent (e.g., mineral oil or hexanes) if it

is dry/powdery.[1]

Labeling: Label as "Hazardous Waste - Flammable Solid, Organic, N.O.S. (Contains

Trivinylboroxin)."[1]

Add secondary label: "Water Reactive - Do Not Compact."[1]

Pack Out: Place the primary container into a secondary containment drum (lab pack)

destined for incineration.

Scenario B: Disposal of Reaction Mixtures (Quenching
Protocol)
Best for: Suzuki coupling reaction mixtures or mother liquors.[1]

Objective: Deactivate the boroxin ring and dilute the vinyl concentration to prevent

polymerization in the waste stream.

Step-by-Step Quench Procedure:
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Cooling: Chill the reaction mixture to 0°C in an ice bath.

Dilution: Dilute the mixture with a non-reactive solvent (e.g., Toluene or Dichloromethane) so

the TVB concentration is <10 wt%.

Controlled Hydrolysis:

Slowly add Isopropanol (IPA) or Methanol to react with the boroxin anhydride.[3]

Follow with water.[1][4][5][6] Caution: This releases vinylboronic acid.[1]

Neutralization: If the reaction was basic (common in Suzuki couplings), neutralize carefully

with dilute HCl to pH 7. Do not over-acidify, as low pH promotes polymerization.[1]

Phase Separation:

Organic Layer: Contains the vinylboronic species. Dispose of as Flammable Organic

Waste (D001).[1]

Aqueous Layer: Contains boric acid and salts.[1] Check pH and dispose of as aqueous

chemical waste.[1]

Part 4: Decision Logic & Workflow (Visualization)[1]
The following diagram outlines the decision-making process for safe disposal.
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Identify Waste Stream:
Trivinylboroxin (TVB)

Physical State?

Pure Solid / Reagent

Solid

Reaction Mixture / Solution

Liquid

Do NOT Hydrolyze.
Package in HDPE/Glass. Concentration > 10%?

Label: Flammable Solid (D001)
+ Pyridine (D038 if complex)

Ship for Incineration

Dilute with Toluene/Hexane
to <10%

Yes

Cool to 0°C.
Slow addition of IPA/Water.

No

Phase Separation

Organic Phase:
Flammable Waste (D001)

Aqueous Phase:
Neutralize & pH Check

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and processing of Trivinylboroxin waste streams.

[1]

Part 5: Emergency Spill Procedures
In the event of a solid spill outside of a fume hood:

Evacuate & Ventilate: Remove ignition sources immediately. The dust is flammable.

PPE: Wear nitrile gloves, lab coat, and N95/P100 respirator (dust inhalation hazard).[1]

Dry Clean Up: Do NOT use water.[1] Water will generate slippery vinylboronic acid slime and

potentially degrade the complex.

Sweep: Use a spark-proof dustpan and brush.[1]

Disposal: Place collected material into a wide-mouth jar. Cover with mineral oil if available to

suppress dust.[1] Label as hazardous waste.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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